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Compound of Interest

Compound Name: EPZ004777 hydrochloride

Cat. No.: B1139216 Get Quote

EPZ004777 hydrochloride is a potent and selective inhibitor of the histone methyltransferase

DOT1L, requiring careful handling and disposal to ensure laboratory safety and environmental

protection. Adherence to proper disposal protocols is essential for researchers, scientists, and

drug development professionals.

Personal Protective Equipment (PPE)
Before handling EPZ004777 hydrochloride for disposal, it is crucial to be equipped with the

appropriate Personal Protective Equipment (PPE) to prevent accidental exposure.

PPE Item Specification

Gloves Nitrile or other chemically resistant gloves

Eye Protection
Safety glasses with side shields or chemical

goggles

Lab Coat Standard laboratory coat

Respiratory
Use in a well-ventilated area or under a fume

hood.

Disposal of Unused EPZ004777 Hydrochloride
Unused or waste EPZ004777 hydrochloride should be treated as chemical waste. Disposal

procedures must comply with local, state, and federal regulations.
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Step-by-Step Disposal Procedure:

Consult Safety Data Sheet (SDS): Always refer to the manufacturer-specific SDS for the

most detailed and accurate disposal information.

Chemical Waste Collection:

Place the solid EPZ004777 hydrochloride or any solutions containing the compound into

a clearly labeled, sealed, and appropriate chemical waste container.

The container must be compatible with the chemical and clearly marked with its contents.

Waste Segregation: Do not mix EPZ004777 hydrochloride waste with other incompatible

waste streams.

Engage a Licensed Waste Disposal Service: Arrange for the collection and disposal of the

chemical waste through a licensed and certified hazardous waste disposal company.[1]

Documentation: Maintain accurate records of the disposed chemical, including the quantity

and date of disposal, in accordance with laboratory and institutional protocols.

Note on conflicting information: While some sources may suggest that smaller quantities of

similar compounds can be disposed of with household waste, this is not a recommended or

safe practice for a potent research chemical like EPZ004777 hydrochloride.[2] Always err on

the side of caution and treat it as hazardous chemical waste. Do not allow the substance to

enter sewers or surface and ground water.[2]

Disposal of Contaminated Materials
Any materials that have come into contact with EPZ004777 hydrochloride, such as pipette

tips, centrifuge tubes, gloves, and bench paper, must be disposed of as contaminated waste.

Procedure for Contaminated Waste:

Collection: Place all contaminated disposable materials into a designated and clearly labeled

hazardous waste bag or container.
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Disposal: Dispose of the contaminated waste through your institution's chemical or

hazardous waste disposal program, following the same procedures as for the chemical itself.

[2]

Experimental Workflow for Disposal
The following diagram outlines the logical workflow for the proper disposal of EPZ004777
hydrochloride.
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Caption: Logical workflow for the safe disposal of EPZ004777 hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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